Cas no 2755717-16-7 (1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene)

• Product Name: 1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene
• CAS No: 2755717-16-7
• MF: C₁₀H₁₃BrO₂S
• MW: 277.18
• CID: 5081278
• Update Time: 2026-03-01

1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene

• Inchi： 1S/C10H13BrO2S/c1-7(2)8-4-9(11)6-10(5-8)14(3,12)13/h4-7H,1-3H3
• InChI Key： AQKVFHHDRZWNNK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)S(C)(=O)=O)C(C)C

Additional information on 1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene

Introduction to 1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene (CAS No. 2755717-16-7)

1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene, identified by its Chemical Abstracts Service (CAS) number 2755717-16-7, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This compound belongs to the class of brominated aromatic sulfonates, characterized by its bromine substituent, isopropyl group, and methylsulfonyl moiety. These structural features make it a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents targeting complex biological pathways.

The molecular structure of 1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene consists of a benzene ring modified with a bromine atom at the 1-position, an isopropyl group at the 3-position, and a methylsulfonyl group at the 5-position. This arrangement imparts unique electronic and steric properties to the molecule, which are exploited in medicinal chemistry for modulating enzyme activity and receptor binding. The presence of the bromine atom enhances reactivity in cross-coupling reactions, making it a valuable precursor for constructing more complex heterocyclic frameworks.

In recent years, 1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene has been extensively studied for its potential applications in drug discovery. Researchers have leveraged its structural motifs to develop inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with autoimmune disorders. The methylsulfonyl group, in particular, has been highlighted for its ability to enhance binding affinity and selectivity, a key consideration in modern drug design.

The isopropyl substituent at the 3-position contributes to the steric environment of the molecule, influencing its interactions with biological targets. This feature has been strategically employed to improve solubility and metabolic stability, critical factors for drug candidates entering clinical development. Additionally, the bromine atom serves as a handle for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations have enabled the synthesis of aryl-aryl and aryl-heteroaryl linkages, expanding the chemical space available for medicinal chemists.

Advances in computational chemistry have further enhanced the utility of 1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene as a scaffold for drug design. Molecular docking studies have revealed its potential as a scaffold for developing small-molecule modulators of protein-protein interactions (PPIs), which are notoriously challenging targets for drug development. The combination of electronic and steric features inherent in this compound allows it to occupy specific binding pockets within target proteins, modulating their activity without excessive off-target effects.

Recent publications have demonstrated the incorporation of 1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene into libraries of compounds for high-throughput screening (HTS). These efforts have led to the identification of novel hits with therapeutic potential against neglected tropical diseases. The compound’s ability to undergo diverse chemical transformations has facilitated the generation of structurally diverse derivatives with enhanced bioactivity profiles. Such libraries are instrumental in accelerating the discovery process by providing starting points for iterative optimization.

The synthesis of 1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene itself presents an interesting challenge due to its multi-substituted aromatic core. Traditional synthetic routes involve bromination followed by selective sulfonylation and alkylation. However, recent methodologies have focused on greener approaches using catalytic systems that minimize waste and improve atom economy. For example, photochemical bromination techniques have been explored as an alternative to traditional electrophilic aromatic substitution methods, offering better control over regioselectivity and reducing hazardous byproducts.

In conclusion,1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene (CAS No. 2755717-16-7) represents a promising scaffold in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features enable diverse functionalization strategies while maintaining high bioactivity potential. As research continues to uncover new biological targets and synthetic methodologies,1-Bromo-3-isopropyl-5-(methylsulfonyl)benzene is poised to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.